[2-Methanesulfonyl-1-(propan-2-yl)-1H-imidazol-5-yl]methanol

• IUPAC Name: (2-methylsulfonyl-3-propan-2-ylimidazol-4-yl)methanol
• InChI: InChI=1S/C8H14N2O3S/c1-6(2)10-7(5-11)4-9-8(10)14(3,12)13/h4,6,11H,5H2,1-3H3
• InChI Key: RKORXCVMOMWAKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CN=C1S(=O)(=O)C)CO
• Molecular Formula: C8H14N2O3S
• Molecular Weight: 218.28 g/mol

Description

“[2-Methanesulfonyl-1-(propan-2-yl)-1H-imidazol-5-yl]methanol” is a chemical compound with the molecular formula C8H14N2O3S. It has a molecular weight of 218.27.

Scientific Research Applications

Methane as a Resource and Methanol Production

Methane to Methanol Conversion

Methane, an abundant gas, has seen significant interest in its conversion to methanol, a valuable chemical for various applications. Research has focused on both the direct oxidation of methane to methanol and the use of methanotrophs—bacteria that metabolize methane into methanol and other products. These studies highlight the biotechnological and chemical pathways to leverage methane, possibly implicating the use of derivatives like [2-Methanesulfonyl-1-(propan-2-yl)-1H-imidazol-5-yl]methanol in such processes.

• Biotechnological Applications

  Methanotrophs can convert methane into valuable products like single-cell protein, biopolymers, and methanol. Genetic engineering of these bacteria could potentially expand their product range, including compounds like carotenoids or other derivatives (Strong, Xie, & Clarke, 2015).

• Chemical Conversion Processes

  Direct oxidation of methane to methanol has been researched extensively, with various catalysts and reaction conditions explored to optimize this conversion. These studies provide insights into the catalytic processes that could be relevant for the conversion of methane into methanol and potentially its derivatives (Baozhai Han et al., 2016).

Environmental and Industrial Implications

Methane's Role in Green Chemistry

The conversion of methane into more valuable and less environmentally damaging compounds is a critical area of green chemistry. This involves not only direct methane to methanol conversion but also the use of methane in synthesizing a wide range of chemicals, highlighting the potential environmental benefits of utilizing methane and its derivatives in chemical synthesis.

• Green Chemistry Perspectives: The catalytic methylation of aromatics using methane is one approach for converting methane into higher hydrocarbons, showcasing the role of methane in the development of sustainable chemical processes. These methodologies suggest a framework within which compounds like [2-Methanesulfonyl-1-(propan-2-yl)-1H-imidazol-5-yl]methanol could play a role in environmentally friendly chemical synthesis (Moses O. Adebajo, 2007).